Cas no 83006-70-6 (1,3-Benzenedisulfonicacid,4-[[9,10-dihydro-8-hydroxy-4-[(1-methylethyl)amino]-9,10-dioxo-1-anthracenyl]amino]-6-methyl-,sodium salt (1:2))

• Product name: 1,3-Benzenedisulfonicacid,4-[[9,10-dihydro-8-hydroxy-4-[(1-methylethyl)amino]-9,10-dioxo-1-anthracenyl]amino]-6-methyl-,sodium salt (1:2)
• CAS No: 83006-70-6
• MF: C₂₄H₂₀N₂O₉S₂-₂^.₂[Na+]
• MW: 590.5332
• CID: 730400
• PubChem ID: 11970697

1,3-Benzenedisulfonicacid,4-[[9,10-dihydro-8-hydroxy-4-[(1-methylethyl)amino]-9,10-dioxo-1-anthracenyl]amino]-6-methyl-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid,4-[[9,10-dihydro-8-hydroxy-4-[(1-methylethyl)amino]-9,10-dioxo-1-anthracenyl]amino]-6-methyl-,sodium salt (1:2)
• disodium 5-[[9,10-dihydro-8-hydroxy-4-[(1-methylethyl)amino]-9,10-dioxo-1-anthryl]amino]toluene-2,4-disulphonate
• disodium,4-[[8-hydroxy-9,10-dioxo-4-(propan-2-ylamino)anthracen-1-yl]amino]-6-methylbenzene-1,3-disulfonate
• NS00059492
• 83006-70-6
• Disodium 5-((9,10-dihydro-8-hydroxy-4-((1-methylethyl)amino)-9,10-dioxo-1-anthryl)amino)toluene-2,4-disulphonate
• EINECS 280-119-4

• Inchi： InChI=1S/C24H22N2O9S2.2Na/c1-11(2)25-14-7-8-15(22-21(14)23(28)13-5-4-6-17(27)20(13)24(22)29)26-16-9-12(3)18(36(30,31)32)10-19(16)37(33,34)35;;/h4-11,25-27H,1-3H3,(H,30,31,32)(H,33,34,35);;/q;2*+1/p-2
• InChI Key： QNYHUAUSYFIOLZ-UHFFFAOYSA-L
• SMILES： CC1=CC(=C(C=C1S(=O)(=O)[O-])S(=O)(=O)[O-])NC2=C3C(=C(C=C2)NC(C)C)C(=O)C4=C(C3=O)C(=CC=C4)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 590.040561
• Monoisotopic Mass: 590.040561
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 1070
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210